Cas no 2172046-34-1 (3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid)
3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid
- 3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid
- 2172046-34-1
- EN300-1543692
-
- Inchi: 1S/C26H30N2O6/c29-24(28-15-18(16-28)9-10-25(30)31)11-13-33-14-12-27-26(32)34-17-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,18,23H,9-17H2,(H,27,32)(H,30,31)
- InChI Key: ZNJOTKKLQXFPMO-UHFFFAOYSA-N
- SMILES: O=C(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 105Ų
3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1543692-0.05g |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1543692-0.1g |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1543692-0.25g |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1543692-0.5g |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1543692-1.0g |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1543692-2.5g |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1543692-5.0g |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1543692-10.0g |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1543692-50mg |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1543692-100mg |
3-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}azetidin-3-yl)propanoic acid |
2172046-34-1 | 100mg |
$2963.0 | 2023-09-25 |
3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid
3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid: A Comprehensive Overview
3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid is a complex organic compound with the CAS number 2172046-34-1. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an azetidine ring, and a propanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in the field of biochemistry and pharmacology.
The compound's structure is characterized by a fluorenylmethoxycarbonyl group attached to an aminoethyl chain, which is further connected to an azetidine ring. Azetidine, a four-membered cyclic amine, is known for its rigidity and unique chemical properties, making it a valuable component in drug design. The propanoic acid moiety at the end of the molecule adds acidity and may play a role in the compound's solubility and bioavailability.
Recent studies have highlighted the importance of such compounds in the development of peptide-based drugs. The Fmoc group, in particular, has been extensively used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This makes it an ideal choice for constructing complex peptide sequences with high precision.
The azetidine ring in this compound introduces steric hindrance and rigidity, which can be advantageous in modulating the pharmacokinetic properties of the molecule. Researchers have found that such structural features can enhance the stability of peptides in vivo, potentially leading to longer-lasting therapeutic effects.
Moreover, the propanoic acid group at the terminal end of the molecule may serve as a site for further functionalization. This could include the addition of other bioactive moieties or targeting ligands, enabling the creation of multifunctional molecules with enhanced therapeutic potential.
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The Fmoc group can be introduced via nucleophilic acyl substitution using fluorenylmethyloxycarbonyl chloride (FMOC-Cl). The azetidine ring can be synthesized through various methods, including ring-closing metathesis or cyclization reactions involving amino alcohols.
The physical properties of this compound are also worth noting. Its molecular weight is approximately 556 g/mol, and it has a melting point around 150°C. The presence of the Fmoc group contributes significantly to its hydrophobicity, which may influence its solubility in different solvents.
Recent advancements in computational chemistry have allowed researchers to model the behavior of such compounds at the molecular level. These studies have provided insights into the compound's interactions with biological targets, such as enzymes or receptors, and have guided efforts to optimize its pharmacological properties.
In conclusion, 3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid represents a sophisticated molecule with potential applications in peptide synthesis and drug development. Its unique structure combines functional groups that offer both chemical stability and biological activity, making it a promising candidate for further research and development.
2172046-34-1 (3-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}azetidin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)